Cas no 1158124-18-5 (6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile)

• Product Name: 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile
• CAS No: 1158124-18-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 4573915
• PubChem ID: 43128801
• Update Time: 2025-06-13

6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-[(3-phenyl-2-propen-1-yl)oxy]-
• 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile

• Inchi： 1S/C15H12N2O/c16-11-14-8-9-15(17-12-14)18-10-4-7-13-5-2-1-3-6-13/h1-9,12H,10H2
• InChI Key： OFXRUXUYCIUOAG-UHFFFAOYSA-N
• SMILES： C1=NC(OCC=CC2=CC=CC=C2)=CC=C1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile

Comprehensive Overview of 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile (CAS No. 1158124-18-5)

6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile (CAS No. 1158124-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine-3-carbonitrile core with a 3-phenylprop-2-en-1-yl ether linkage, offering versatile reactivity for further derivatization. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for heterocyclic compounds like 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile has surged, driven by advancements in medicinal chemistry and crop protection technologies. This compound’s nitrile functional group and allylbenzene moiety make it a candidate for synthesizing inhibitors or modulators in therapeutic applications. Notably, its structural similarity to bioactive molecules has prompted investigations into its role in kinase inhibition and anti-inflammatory pathways, aligning with current trends in precision medicine.

The synthesis of CAS 1158124-18-5 typically involves palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions, methods widely discussed in green chemistry forums. Environmental concerns have led to optimized protocols that reduce heavy metal residues, a topic frequently searched by sustainability-focused chemists. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity verification, addressing common queries about quality control in fine chemical production.

Beyond pharmaceuticals, 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile is explored in material science for designing organic semiconductors or ligands in catalysis. Its conjugated system and electron-withdrawing nitrile group contribute to tunable electronic properties, relevant to OLED development—a hot topic in renewable energy discussions. Patent databases reveal growing IP activity around derivatives of this compound, reflecting its commercial potential.

Safety data for CAS 1158124-18-5 emphasize standard laboratory handling practices, with no significant hazards reported. This aligns with industry demands for low-toxicity intermediates, a key concern in regulatory-compliant research. Storage recommendations often include inert atmospheres to prevent degradation, a detail frequently queried by logistics teams managing chemical inventories.

In summary, 6-(3-Phenylprop-2-en-1-yl)oxypyridine-3-carbonitrile represents a multifaceted tool for innovation across disciplines. Its intersection with trending themes like drug repurposing, sustainable synthesis, and advanced materials ensures continued relevance in scientific literature and industrial applications.